Cas no 645411-83-2 (L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-)
645411-83-2 structure
Product Name:L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
CAS No:645411-83-2
MF:C29H55N13O9S
MW:761.893703699112
CID:422918
PubChem ID:71379669
Update Time:2025-04-19
L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
- 645411-83-2
- L-Methionyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-alanyl-L-serine
- DTXSID80802221
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- Inchi: 1S/C29H55N13O9S/c1-14(21(44)37-15(2)23(46)42-20(13-43)27(50)51)39-25(48)18(7-5-10-35-28(31)32)41-26(49)19(8-6-11-36-29(33)34)40-22(45)16(3)38-24(47)17(30)9-12-52-4/h14-20,43H,5-13,30H2,1-4H3,(H,37,44)(H,38,47)(H,39,48)(H,40,45)(H,41,49)(H,42,46)(H,50,51)(H4,31,32,35)(H4,33,34,36)/t14-,15-,16-,17-,18-,19-,20-/m0/s1
- InChI Key: AORZYIITXVTACN-RBZZARIASA-N
- SMILES: S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CO)=O)=O)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)N
Computed Properties
- Exact Mass: 761.39715
- Monoisotopic Mass: 761.39664156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 52
- Rotatable Bond Count: 25
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7.3
- Topological Polar Surface Area: 412Ų
Experimental Properties
- PSA: 381.95
L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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